Cas no 31978-82-2 ((3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride, Z)

• Product Name: (3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride, Z
• CAS No: 31978-82-2
• CID: 4645552
• Update Time: 2025-06-03

(3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride, Z Chemical and Physical Properties

Names and Identifiers

• (3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride
• (3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride, Z

Additional information on (3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride, Z

(3Z)-4-Chloro-2-Methylbut-3-en-2-Amine Hydrochloride: A Comprehensive Overview

The compound (3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride (CAS No. 31978-82-2) is a significant molecule in the field of organic chemistry, particularly in the study of enamine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The Z configuration of this molecule plays a crucial role in determining its reactivity and stability, making it a subject of interest for researchers exploring stereochemistry and its implications in drug design.

Recent studies have highlighted the importance of enamine derivatives in catalytic processes, particularly in asymmetric synthesis. The presence of the chlorine substituent at the 4-position of the molecule introduces electronic effects that influence the molecule's behavior in different chemical environments. This substitution pattern has been shown to enhance the molecule's ability to act as a ligand in transition metal-catalyzed reactions, a finding that has significant implications for the development of more efficient catalysts.

The hydrochloride salt form of this compound is particularly stable under standard laboratory conditions, making it easier to handle and store. This stability is attributed to the strong acid-base interaction between the amine group and the hydrochloric acid, which also contributes to the compound's solubility properties. Understanding these properties is essential for its application in pharmaceutical formulations, where solubility and stability are critical factors.

One of the most promising areas of research involving (3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride is its role in medicinal chemistry. Recent investigations have explored its potential as a building block for constructing bioactive molecules with specific pharmacological profiles. The Z configuration ensures that the molecule adopts a particular conformation, which can be exploited to design drugs with enhanced selectivity and efficacy.

In addition to its synthetic applications, this compound has also been studied for its interactions with biological systems. Preclinical studies suggest that it may exhibit moderate activity against certain enzymes involved in metabolic pathways, opening up possibilities for its use as a lead compound in drug discovery programs. However, further research is needed to fully understand its pharmacokinetic properties and safety profile.

The synthesis of (3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride involves a series of well-established organic reactions, including alkylation, reduction, and acid-base neutralization. The stereochemical outcome of these reactions is critical to obtaining the desired Z configuration, which can be achieved through careful control of reaction conditions and reagent selection.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its potential impact on ecosystems. Recent studies have indicated that it undergoes slow hydrolysis under neutral conditions, suggesting that it may persist in certain environments if not properly managed. This highlights the importance of responsible handling and disposal practices when working with this compound.

In conclusion, (3Z)-4-chloro-2-methylbut-3-en-2-amine hydrochloride (CAS No. 31978-82-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as an important tool for researchers seeking to advance our understanding of organic chemistry and drug development.